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Compound of Interest

Compound Name: Methyl 4-bromo-3-methylbenzoate

Cat. No.: B120632 Get Quote

An In-depth Technical Guide to Methyl 4-bromo-3-methylbenzoate

Introduction
Methyl 4-bromo-3-methylbenzoate is an aromatic ester that serves as a significant

intermediate in organic synthesis. Its unique structure, featuring a bromine atom and a methyl

group on the benzene ring, makes it a versatile building block for the preparation of more

complex molecules. This guide provides a comprehensive overview of its physicochemical

properties, experimental protocols for its synthesis, its reactivity, and its applications in

research and development, particularly in the synthesis of natural products and other target

compounds.

Physicochemical Properties
The fundamental physical and chemical characteristics of Methyl 4-bromo-3-methylbenzoate
are summarized below. These properties are crucial for its handling, storage, and application in

various chemical reactions.
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Property Value Reference

CAS Number 148547-19-7 [1][2][3]

Molecular Formula C₉H₉BrO₂ [2][3]

Molecular Weight 229.07 g/mol [2]

Appearance
White to light orange solid;

Colorless low melting solid
[1][3][4]

Melting Point 36.0-45.0 °C [3]

Boiling Point 287.4 ± 20.0 °C (Predicted) [1]

Density 1.433 ± 0.06 g/cm³ (Predicted) [1]

Solubility Soluble in Methanol [1]

Storage
Sealed in dry, Room

Temperature
[1]

Flash Point >230 °F (>110 °C) [1]

Experimental Protocols
Synthesis of Methyl 4-bromo-3-methylbenzoate
A common and efficient method for the synthesis of Methyl 4-bromo-3-methylbenzoate is

through the Fischer esterification of 4-bromo-3-methylbenzoic acid.[1][5]

Materials:

4-bromo-3-methylbenzoic acid (1.0 eq)

Methanol (used as solvent and reactant)

Concentrated Sulfuric Acid (catalytic amount)

Saturated Sodium Bicarbonate solution

Silica Gel for column chromatography
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Procedure:

A concentrated solution of 4-bromo-3-methylbenzoic acid (e.g., 3 g, 13.19 mmol) is prepared

in methanol (15 ml).[1][5]

A catalytic amount of concentrated sulfuric acid is added to the solution.[1][5]

The reaction mixture is heated to reflux for 14 hours.[1][5]

After the reaction is complete, the mixture is cooled to 0°C.[1][5]

The reaction is neutralized by the careful addition of a saturated sodium bicarbonate

solution, which causes the product to precipitate.[1][5]

The precipitated solid is collected by filtration.[1][5]

The crude product is then purified by silica gel column chromatography to yield pure Methyl
4-bromo-3-methylbenzoate as a white solid (typical yield: ~97%).[1][5]
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+
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Synthesis workflow for Methyl 4-bromo-3-methylbenzoate.

Reactivity and Applications
Methyl 4-bromo-3-methylbenzoate is a valuable intermediate due to its reactive sites, which

allow for further molecular elaboration.

Key Reactions
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Suzuki Coupling: As an aromatic ester containing a bromide, it readily undergoes Suzuki

coupling reactions. For instance, it can be coupled with 2-chloroboronic acid to produce the

corresponding biaryl compound.[1][2][5] This reaction is fundamental in creating carbon-

carbon bonds, essential in drug discovery and materials science.

Applications in Synthesis
This compound serves as a key starting material in the synthesis of various complex

molecules:

It is used in the preparation of 4-bromo-3-vinylbenzoic acid.[1][5][6]

It can be a precursor for 4-bromo-3-(methylphenyl)methanol.[1][5][6]

It is a starting material in the total synthesis of (-)-martinellic acid, a natural product with

potential therapeutic activities.[1][5][6]

It is also used to prepare methyl (E)-4-bromo-3-[(phenylmethoxyimino)methyl]benzoate.[1][5]

[6]
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Reactivity and synthetic utility of Methyl 4-bromo-3-methylbenzoate.

Safety and Handling
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Based on available safety data sheets, Methyl 4-bromo-3-methylbenzoate is considered

hazardous.[4]

Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[4]

Precautionary Measures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Wash skin thoroughly after handling.[4]

Use only in a well-ventilated area.[4]

Wear protective gloves, eye protection, and face protection.[4]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[4]

Skin: Wash with plenty of soap and water.[4]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[4]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[4]

This technical guide provides a detailed overview of Methyl 4-bromo-3-methylbenzoate for

researchers and professionals in the field of chemistry and drug development. The information

compiled herein is essential for its safe handling, effective use in synthesis, and for exploring its

potential in creating novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB1724372_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/532878
https://www.thermofisher.com/order/catalog/product/A19078.06
https://www.thermofisher.com/order/catalog/product/A19078.06
https://www.fishersci.com/store/msds?partNumber=AC438190050&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1724372.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/532878
https://www.benchchem.com/product/b120632#physicochemical-properties-of-methyl-4-bromo-3-methylbenzoate
https://www.benchchem.com/product/b120632#physicochemical-properties-of-methyl-4-bromo-3-methylbenzoate
https://www.benchchem.com/product/b120632#physicochemical-properties-of-methyl-4-bromo-3-methylbenzoate
https://www.benchchem.com/product/b120632#physicochemical-properties-of-methyl-4-bromo-3-methylbenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120632?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

